Ambonin
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Overview
Description
Ambonin is a biochemical.
Scientific Research Applications
Educational Impact in Ambon
- Generic Science Skill and Biology Learning : A study by Tuapattinaya and Rumahlatu (2018) found a strong correlation between generic science skills and students' biology learning results in Ambon. Implementing a scientific approach in teaching significantly improved learning outcomes compared to conventional approaches.
Technology in Banking
- SWOT Analysis in Banking Technology : Research by Basuki and Husein (2018) analyzed the SWOT fintech approach for the banking industry in Ambon. Collaborations with fintech companies enhanced banking services in Ambon.
Improvement of Learning Methods
- Modified Problem-Based Learning : A study by Audrey et al. (2019) indicated that the Modified Problem-Based Learning (M-PBL) model significantly enhanced learning motivation and creative thinking skills among high school students in Ambon.
Geological and Environmental Studies
- Landslide Dynamics in Ambon : Research by Souisa, Hendrajaya, and Handayani (2016) focused on the dynamics of landslides in Ambon, highlighting the critical geological conditions and potential for natural disasters in the region.
Economic and Financial Analysis
- Impact of Financial Capability and Attitudes : A study by Gabriel and Linawati (2020) revealed that financial capability and money attitudes significantly affected adverse financial events in Ambon.
Educational Evaluation
- Learning Program Evaluation in High Schools : Research by Wenno, Kempa, and Kampono (2018) evaluated the learning program at a state senior high school in Ambon, focusing on various educational aspects.
Higher Education Quality
- Role of Leadership in Education : A study by Amtu (2019) emphasized the importance of leadership support and organizational commitment in improving the quality of state universities in Ambon.
properties
CAS RN |
108044-04-8 |
---|---|
Product Name |
Ambonin |
Molecular Formula |
C26H28O13 |
Molecular Weight |
548.5 g/mol |
IUPAC Name |
7-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one |
InChI |
InChI=1S/C26H28O13/c27-10-26(34)11-37-25(23(26)33)36-9-18-20(30)21(31)22(32)24(39-18)38-14-5-6-15-17(7-14)35-8-16(19(15)29)12-1-3-13(28)4-2-12/h1-8,18,20-25,27-28,30-34H,9-11H2 |
InChI Key |
VXFVOLUPWBOJSY-NIDIBMQHSA-N |
SMILES |
C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C(=O)C(=CO4)C5=CC=C(C=C5)O)O)O)O)O)(CO)O |
Canonical SMILES |
C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C(=O)C(=CO4)C5=CC=C(C=C5)O)O)O)O)O)(CO)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Ambonin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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